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Cat. No.: B15622547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Yellow 61, a single azo class dye, is primarily utilized in the textile and leather industries

for its vibrant yellow coloring properties.[1] While its function as a dye is well-documented, its

potential application as a pH indicator in chemical reactions is an area of interest for

researchers. This document provides a summary of the known properties of Acid Yellow 61
and outlines a detailed protocol to characterize its efficacy as a pH indicator. Azo dyes, in

general, are known to exhibit color changes in response to varying pH levels due to alterations

in electron delocalization within their chromophores.

It is important to note that while preliminary observations of Acid Yellow 61's color in acidic

and basic solutions exist, specific quantitative data such as its pKa value and a precise pH

transition range are not readily available in published literature. The protocols outlined below

provide a comprehensive methodology for researchers to determine these properties.

Physicochemical Properties of Acid Yellow 61
A summary of the known quantitative data for Acid Yellow 61 is presented in the table below

for easy reference.
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Property Value Reference

CI Name Acid Yellow 61 [1]

CAS Number 12217-38-8 [1]

Molecular Formula C24H20Cl2N5NaO6S2 [1]

Molecular Weight 632.47 g/mol [1]

Appearance Yellow powder [2][3]

Solubility in Water 35 g/L at 90 °C [1][2]

Color in Aqueous Solution Greenish-yellow [2][4]

Color in HCl (acidic) Tender yellow [2][4]

Color in NaOH (basic) Tender yellow, slightly cloudy [2][4]

Principle of Azo Dyes as pH Indicators
Azo dyes, characterized by the presence of a nitrogen-nitrogen double bond (-N=N-), can

function as pH indicators due to changes in their molecular structure with varying hydrogen ion

concentrations. The lone pair of electrons on the nitrogen atoms can be protonated or

deprotonated, which alters the extent of the conjugated system within the molecule. This

change in electron delocalization affects the wavelength of light absorbed by the dye, resulting

in a visible color change.

Acidic Conditions (Lower pH)
Basic Conditions (Higher pH)

Protonated Form
(Color A) Deprotonated Form
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Caption: General mechanism of an azo dye pH indicator.
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Experimental Protocol: Characterization of Acid
Yellow 61 as a pH Indicator
This protocol provides a methodology to determine the pH-indicating properties of Acid Yellow
61, including its transition range and approximate pKa value.

Materials and Reagents
Acid Yellow 61 powder

Distilled or deionized water

A series of buffer solutions with pH values ranging from 1 to 14 (e.g., citrate, phosphate,

borate buffers)

Hydrochloric acid (HCl), 0.1 M

Sodium hydroxide (NaOH), 0.1 M

Spectrophotometer

pH meter

Volumetric flasks

Pipettes

Cuvettes

Preparation of Stock Solution
Accurately weigh 100 mg of Acid Yellow 61 powder.

Dissolve the powder in 100 mL of distilled water in a volumetric flask to prepare a 1 mg/mL

stock solution.

Gently warm the solution if necessary to ensure complete dissolution.[1][2]
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Determination of pH Transition Range
Prepare a series of test tubes or a 96-well plate.

In each tube/well, place 2 mL of a buffer solution of a specific pH. The pH of the buffers

should cover the full range from 1 to 14 at intervals of 1 pH unit.

Add a small, consistent volume (e.g., 50 µL) of the Acid Yellow 61 stock solution to each

buffer solution.

Gently mix the solutions.

Visually observe and record the color of each solution against a white background.

The pH range over which the color change occurs is the transition range of the indicator.

Spectrophotometric Analysis
For each solution prepared in section 4.3, measure the absorbance spectrum using a

spectrophotometer over the visible range (approximately 400-700 nm).

Identify the wavelength of maximum absorbance (λmax) for the acidic and basic forms of the

indicator.

Plot absorbance at the λmax of the basic form versus pH. The midpoint of the steep part of

the resulting curve will give an approximation of the pKa of the indicator.
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Caption: Experimental workflow for pH indicator characterization.

Application in Titrations
Once the pH transition range of Acid Yellow 61 is determined, its suitability for different types

of acid-base titrations can be assessed.

Protocol for Acid-Base Titration
Prepare the analyte solution (acid or base of unknown concentration).

Add 2-3 drops of the Acid Yellow 61 indicator solution.
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Titrate with a standardized solution of a base or acid, respectively.

Record the volume of titrant required to reach the endpoint, as indicated by the color change

of the indicator.

The selection of Acid Yellow 61 as an indicator would be appropriate if its pH transition

range coincides with the pH at the equivalence point of the titration.

Data Presentation
All quantitative data from the characterization experiments should be recorded in a structured

format for clear analysis.

Table 1: Visual Color of Acid Yellow 61 in Different pH Buffers

pH Observed Color

1

2

...

14

Table 2: Absorbance Data for pKa Determination

pH Absorbance at λmax (basic form)

...

...

Conclusion
While Acid Yellow 61 is an established dye, its properties as a pH indicator are not well-

defined in existing literature. The protocols provided here offer a systematic approach for

researchers to characterize its pH-dependent color changes, determine its transition range and

pKa, and evaluate its potential for use in various chemical reactions and analytical procedures,
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including titrations. The successful characterization of Acid Yellow 61 as a pH indicator could

expand the toolkit of available indicators for scientific research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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